Cas no 2229091-64-7 (2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenol)

• Product Name: 2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenol
• CAS No: 2229091-64-7
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6465653
• PubChem ID: 165740596
• Update Time: 2025-10-30

2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenol
• EN300-1971176
• 2229091-64-7

• Inchi： 1S/C10H13F2NO2/c1-10(13,9(11)12)7-5-6(15-2)3-4-8(7)14/h3-5,9,14H,13H2,1-2H3
• InChI Key： WQMDXGOPRQVALF-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=C(C=CC=1O)OC)N)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenol

Comprehensive Overview of 2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenol (CAS No. 2229091-64-7)

The compound 2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenol, identified by the CAS registry number CAS No. 2229091-64-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of fluorinated phenol derivatives, which have garnered increasing attention in recent years due to their unique chemical properties and biological activities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and development. The presence of fluorine atoms in the structure of 2-(2-amino-1,1-difluoropropan-2-yl)-4-methoxyphenol confers enhanced stability and bioavailability, making it a promising candidate for therapeutic applications. The amino group (-NH₂) and methoxy group (-OCH₃) further enhance its functional versatility, enabling interactions with various biological targets.

The synthesis of CAS No. 2229091-64-7 involves a multi-step process that combines principles of organic synthesis and fluorination techniques. Researchers have explored various methods to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems. These advancements have significantly improved the efficiency of producing this compound for research and industrial purposes.

In terms of pharmacological activity, 4-methoxyphenol derivatives have been shown to exhibit diverse effects on cellular systems. For instance, studies have demonstrated that 4-methoxyphenol -based compounds can modulate enzyme activity, influence signal transduction pathways, and display antioxidant properties. These findings underscore the potential of CAS No. 2229091-64-7 as a lead compound in drug design.

The structural uniqueness of 4-methoxyphenol derivatives also makes them valuable in materials science. Their ability to form stable complexes with metal ions has led to their exploration in catalysis and sensor applications. Additionally, the fluorinated propanamine moiety in this compound contributes to its lipophilicity, which is a critical factor in determining its partition coefficients and solubility properties.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of compounds like CAS No. 2229091-64-7 . Molecular modeling studies have provided insights into its three-dimensional structure, electronic distribution, and potential binding affinities with biological targets. These computational tools are instrumental in guiding experimental efforts and accelerating the discovery process.

In conclusion, the compound 4-methoxyphenol derivative (CAS No. 223885355) represents a fascinating intersection of chemistry and biology. Its unique structure, coupled with its diverse functional groups, positions it as a valuable asset in both academic research and industrial applications. As ongoing research continues to unravel its potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.